Cas no 717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-)

• Product Name: 1,4-Piperazinediacetic acid, 2-oxo-
• CAS No: 717-28-2
• MF: C₈H₁₂N₂O₅
• MW: 216.191282272339
• CID: 976695
• PubChem ID: 11106762
• Update Time: 2025-04-19

1,4-Piperazinediacetic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediacetic acid, 2-oxo-
• 2-[4-(carboxymethyl)-3-oxopiperazin-1-yl]acetic acid
• SCHEMBL7140993
• DTXSID00455430
• 717-28-2
• FCXSSZUUTJINKK-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O5/c11-6-3-9(4-7(12)13)1-2-10(6)5-8(14)15/h1-5H2,(H,12,13)(H,14,15)
• InChI Key： FCXSSZUUTJINKK-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(=O)O)CCN1CC(=O)O

Computed Properties

• Exact Mass: 216.07462149g/mol
• Monoisotopic Mass: 216.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 98.2Ų